N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(3-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C22H26N4O4S/c1-15-6-5-9-17(12-15)26-20(18-13-31(29,30)14-19(18)25-26)24-22(28)21(27)23-11-10-16-7-3-2-4-8-16/h5-7,9,12H,2-4,8,10-11,13-14H2,1H3,(H,23,27)(H,24,28)
• InChI Key: PZCODWNEDCPTRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C(=O)NCCC4=CCCCC4
• Molecular Formula: C22H26N4O4S
• Molecular Weight: 442.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C22H26N4O4S and its molecular weight is 442.53. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antitumor Activities

Research has demonstrated the synthesis and characterization of compounds incorporating pyrazole and thiazole moieties, showing potent anticancer and antitumor activities. For instance, a study on bis-pyrazolyl-thiazoles incorporating the thiophene moiety has revealed promising antitumor activities against hepatocellular carcinoma cell lines (HepG2), indicating their potential as anticancer agents (Gomha, Edrees, & Altalbawy, 2016). Another investigation into pyrazole derivatives evaluated their topoisomerase IIα inhibitory activity and cytotoxicity against various cancerous cell lines, highlighting their potential as anticancer agents (Alam et al., 2016).

Catalytic Applications

Compounds related to the chemical structure have also shown promising catalytic activities. For instance, research into (pyrazolylethyl-amine)zinc(II) carboxylate complexes as catalysts for the copolymerization of CO2 and cyclohexene oxide has demonstrated their effectiveness in forming poly(cyclohexene carbonate) under specific conditions, showcasing their utility in polymer science (Matiwane, Obuah, & Darkwa, 2020).